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Compound of Interest

Compound Name: Chromium potassium sulfate

Cat. No.: B082083 Get Quote

This guide provides a comprehensive overview of the synthesis of chromium potassium
sulfate dodecahydrate, KCr(SO₄)₂·12H₂O, a compound commonly known as chrome alum.[1]

[2] Intended for researchers, scientists, and professionals in drug development, this document

details the underlying chemistry, experimental procedures, and key physical and chemical

properties of the final product.

Chemical Principles
The synthesis of chromium potassium sulfate dodecahydrate is a redox reaction followed by

crystallization. Typically, a chromium(VI) source, such as potassium dichromate (K₂Cr₂O₇), is

reduced to chromium(III) in the presence of sulfuric acid and a reducing agent.[1][3] Common

reducing agents include ethanol, sulfur dioxide, or formaldehyde.[1] The resulting solution

contains potassium ions (K⁺), chromium(III) ions (Cr³⁺), and sulfate ions (SO₄²⁻), which upon

cooling and evaporation, crystallize to form the double salt, chromium potassium sulfate
dodecahydrate.[4] The chemical equation for the reaction using ethanol as the reducing agent

is:

K₂Cr₂O₇ + 4H₂SO₄ + 3C₂H₅OH → K₂SO₄ + Cr₂(SO₄)₃ + 3CH₃CHO + 7H₂O[5]

Subsequently, the potassium sulfate and chromium(III) sulfate combine with water to form the

hydrated double salt:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b082083?utm_src=pdf-interest
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chrome_alum
https://www.alignchemical.com/products/chrome-alum/
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chrome_alum
https://wap.guidechem.com/encyclopedia/sulfuric-acid-chromium-3-potas-dic15642.html
https://en.wikipedia.org/wiki/Chrome_alum
https://www.benchchem.com/product/b082083?utm_src=pdf-body
https://en.crystalls.info/Chromium(III)-potassium_sulfate
https://www.scribd.com/document/795934297/Synthesis-of-Chrome-alum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


K₂SO₄ + Cr₂(SO₄)₃ + 24H₂O → 2KCr(SO₄)₂·12H₂O[5]

Physicochemical Properties
Chromium potassium sulfate dodecahydrate forms large, deep violet octahedral crystals.[6]

[7] These crystals are efflorescent, meaning they lose water of crystallization when exposed to

air.[8] The compound is highly soluble in water, and its aqueous solutions are acidic.[3] When

heated above 50°C, the violet solution turns green, indicating a change in the coordination

sphere of the chromium(III) ion.[1]

Table 1: Quantitative Data for Chromium Potassium Sulfate Dodecahydrate

Property Value

Chemical Formula KCr(SO₄)₂·12H₂O[1][7]

Molar Mass 499.40 g/mol [9]

Appearance Dark purple octahedral crystals[2][6]

Density 1.83 g/cm³[1][7]

Melting Point 89 °C[1][2]

Boiling Point 400 °C (decomposes)[1][6]

Solubility in Water 24 g/100mL (at 20 °C)[1]

pH (50 g/L in H₂O) 3 (at 20 °C)

Experimental Protocol: Synthesis from Potassium
Dichromate and Ethanol
This protocol details a common laboratory method for the synthesis of chromium potassium
sulfate dodecahydrate.

Materials:

Potassium dichromate (K₂Cr₂O₇)
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Concentrated sulfuric acid (H₂SO₄)

Ethanol (C₂H₅OH)

Distilled water

Equipment:

Beakers

Graduated cylinders

Glass stirring rod

Hot plate

Crystallizing dish

Buchner funnel and filter flask

Filter paper

Procedure:

Dissolution of Potassium Dichromate: In a beaker, dissolve 9.8 g of potassium dichromate in

40 mL of distilled water.[10]

Acidification: Slowly and carefully add 7.6 mL of concentrated sulfuric acid to the potassium

dichromate solution while stirring continuously. This step is exothermic and should be

performed with caution.[10]

Reduction: In a separate container, measure 6.3 mL of ethanol.[10] Add the ethanol dropwise

to the acidified dichromate solution. The reaction is vigorous and exothermic, and the color of

the solution will change from orange to a dark, greenish-black.[10][11] The odor of

acetaldehyde may be noticeable.[10]

Crystallization: Cover the beaker and allow the solution to cool to room temperature. Let the

solution stand undisturbed for several days (e.g., a week) to allow for the formation of large
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octahedral crystals of chrome alum.[8][10]

Isolation and Purification: Separate the crystals from the mother liquor by decantation or

filtration using a Buchner funnel.[10] Wash the crystals with a small amount of a cold

ethanol/water mixture (1:1 v/v) to remove any soluble impurities.[12]

Drying: Dry the crystals by pressing them between sheets of filter paper or by allowing them

to air dry.[5] Store the final product in a tightly sealed container to prevent efflorescence.[8]

Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of chromium potassium
sulfate dodecahydrate.
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Caption: Synthesis workflow for chromium potassium sulfate dodecahydrate.

Characterization
The identity and purity of the synthesized chromium potassium sulfate dodecahydrate can

be confirmed using various analytical techniques, including:

Visual Inspection: Observation of the characteristic deep violet, octahedral crystals.

Melting Point Determination: Comparison of the measured melting point with the literature

value (89 °C).[1][2]

Spectroscopic Methods: Techniques such as UV-Vis spectroscopy can be used to confirm

the presence of the [Cr(H₂O)₆]³⁺ complex, which is responsible for the violet color.[7]

Thermogravimetric Analysis (TGA): TGA can be employed to determine the number of water

molecules of hydration by measuring the mass loss upon heating.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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